Cas no 151390-51-1 (Thiocyanic acid,4-oxopentyl ester)
151390-51-1 structure
Product Name:Thiocyanic acid,4-oxopentyl ester
CAS No:151390-51-1
MF:C6H9NOS
MW:143.206760168076
CID:99581
PubChem ID:15047015
Update Time:2025-04-18
Thiocyanic acid,4-oxopentyl ester Chemical and Physical Properties
Names and Identifiers
-
- Thiocyanic acid,4-oxopentyl ester
- 4-Oxopentyl thiocyanate
- Thiocyanic acid, 4-oxopentyl ester (9CI)
- 151390-51-1
- DTXSID40567501
- 1-thiocyano-4-pentanone
-
- Inchi: 1S/C6H9NOS/c1-6(8)3-2-4-9-5-7/h2-4H2,1H3
- InChI Key: RFQANXHJDBMFDB-UHFFFAOYSA-N
- SMILES: S(C#N)CCCC(C)=O
Computed Properties
- Exact Mass: 143.04057
- Monoisotopic Mass: 143.04048508g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 9
- Rotatable Bond Count: 4
- Complexity: 135
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.9
- Topological Polar Surface Area: 66.2Ų
Experimental Properties
- PSA: 40.86
Thiocyanic acid,4-oxopentyl ester Related Literature
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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